Cas no 1354952-34-3 (3-fluoro-N-(furan-2-ylmethyl)-4-methoxyaniline hydrochloride)

• Product Name: 3-fluoro-N-(furan-2-ylmethyl)-4-methoxyaniline hydrochloride
• CAS No: 1354952-34-3
• MF: C₁₂H₁₃ClFNO₂
• MW: 257.688525915146
• CID: 5574050
• Update Time: 2025-05-26

3-fluoro-N-(furan-2-ylmethyl)-4-methoxyaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-(furan-2-ylmethyl)-4-methoxyaniline hydrochloride

• Inchi： 1S/C12H12FNO2.ClH/c1-15-12-5-4-9(7-11(12)13)14-8-10-3-2-6-16-10;/h2-7,14H,8H2,1H3;1H
• InChI Key： YTSSTUOMXWLESS-UHFFFAOYSA-N
• SMILES： N(C1C=CC(OC)=C(F)C=1)CC1OC=CC=1.Cl

Additional information on 3-fluoro-N-(furan-2-ylmethyl)-4-methoxyaniline hydrochloride

3-Fluoro-N-(Furan-2-Ylmethyl)-4-Methoxyaniline Hydrochloride: A Comprehensive Overview

The compound 3-fluoro-N-(furan-2-ylmethyl)-4-methoxyaniline hydrochloride (CAS No: 1354952-34-3) is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include a fluoro group at the 3-position, a methoxy group at the 4-position, and a furan-2-ylmethyl substituent attached to the nitrogen atom of the aniline moiety. These structural elements contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and development. The presence of the fluoro group in 3-fluoro-N-(furan-2-ylmethyl)-4-methoxyaniline hydrochloride enhances its lipophilicity, making it a promising candidate for various biological assays. Additionally, the methoxy group at the 4-position introduces electronic effects that can modulate the compound's reactivity and bioavailability. The furan ring, on the other hand, is known for its ability to participate in hydrogen bonding and π-interactions, further enhancing the compound's versatility in chemical reactions.

The synthesis of 3-fluoro-N-(furan-2-ylmethyl)-4-methoxyaniline hydrochloride involves a multi-step process that typically begins with the preparation of intermediates such as 3-fluoro-4-methoxyaniline. This intermediate is then subjected to nucleophilic substitution or coupling reactions to introduce the furan-2-ylmethyl group. The final step involves protonation to form the hydrochloride salt, which is more stable and easier to handle than its free base counterpart.

One of the most exciting developments involving this compound is its application in drug delivery systems. Researchers have explored its potential as a carrier for hydrophobic drugs due to its amphiphilic nature. The compound's ability to form self-assembled structures, such as micelles or nanoparticles, has been demonstrated in recent studies, making it a valuable tool in targeted drug delivery.

In addition to its pharmaceutical applications, 3-fluoro-N-(furan-2-ylmethyl)-4-methoxyaniline hydrochloride has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials and organic light-emitting diodes (OLEDs). Recent research has focused on optimizing its electronic characteristics through structural modifications, further expanding its potential applications.

The compound's stability under various conditions has also been a topic of interest. Studies have shown that 3-fluoro-N-(furan-2-ylmethyl)-4-methoxyaniline hydrochloride exhibits good thermal stability and resistance to photodegradation, making it suitable for use in high-throughput screening assays and long-term storage applications.

In conclusion, 3-fluoro-N-(furan-2-ylmethyl)-4-methoxyaniline hydrochloride (CAS No: 1354952-34-) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthetic methodologies and application studies, position it as a valuable tool in modern chemical research.